![molecular formula C10H4F6N2O B1308857 5,7-Bis(trifluoromethyl)[1,8]naphthyridin-2-ol CAS No. 51420-73-6](/img/structure/B1308857.png)
5,7-Bis(trifluoromethyl)[1,8]naphthyridin-2-ol
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Description
The compound "5,7-Bis(trifluoromethyl)[1,8]naphthyridin-2-ol" is a fluorinated naphthyridine derivative, which is a class of compounds known for their diverse chemical properties and potential applications in various fields, including organic electronics and pharmaceuticals. The presence of trifluoromethyl groups in the compound suggests that it may exhibit unique physical and chemical properties, such as increased lipophilicity and potential bioactivity .
Synthesis Analysis
The synthesis of related naphthyridine derivatives has been explored in several studies. A general pathway for the synthesis of trifluoromethyl-containing naphthyridines involves cyclocondensation reactions of trifluoroacetyl compounds with diamines under mild conditions, yielding products in moderate yields . Another approach to synthesizing naphthyridine derivatives includes the use of oxidative coupling reactions, which can lead to the formation of complex structures such as benzidines . These methods highlight the versatility of synthetic strategies that can be employed to create a variety of naphthyridine-based compounds.
Molecular Structure Analysis
The molecular structure of naphthyridine derivatives can be quite complex, with the potential for various substituents to influence the overall properties of the compound. For instance, the introduction of electron-donating or electron-withdrawing groups can significantly alter the electronic properties, such as the energy gap between the highest occupied molecular orbital (HOMO) and the lowest unoccupied molecular orbital (LUMO) . This, in turn, can affect the compound's optical properties, such as absorption and emission wavelengths.
Chemical Reactions Analysis
Naphthyridine derivatives can participate in a range of chemical reactions. For example, they can undergo homocoupling reactions to form biaryl structures, which are important in the synthesis of complex organic molecules . Additionally, the presence of fluorinated groups can lead to unique reactivity patterns, such as enhanced electrophilicity or the ability to form stable complexes with various metals .
Physical and Chemical Properties Analysis
The physical and chemical properties of naphthyridine derivatives are influenced by their molecular structure. The introduction of trifluoromethyl groups can improve solubility in organic solvents and may lead to lower moisture absorption and dielectric constants in polymeric materials derived from these monomers . Furthermore, the photophysical behavior of these compounds can be quite interesting, with potential applications in fluorescence-based technologies. They can exhibit strong fluorescence emissions and, in some cases, form excimers or exciplexes, which are dimers or complexes formed in the excited state, respectively .
Scientific Research Applications
Fluorescent Properties and Two-Photon Absorption
5,7-Bis(trifluoromethyl)[1,8]naphthyridin-2-ol exhibits significant potential in fluorescent applications. A study has shown that a bis(BF2) core complex containing a 1,8-naphthyridine derivative demonstrated yellow-green emission with high quantum yield. This compound also exhibits properties like two-photon absorption and excited fluorescence, which are crucial in advanced optical applications (Li et al., 2010).
Synthesis and Chemical Properties
The synthesis and chemical properties of 5,7-Bis(trifluoromethyl)[1,8]naphthyridin-2-ol derivatives have been explored in various studies. For example, a process for oxidizing electron-deficient heterocyclic compounds to their N-oxides using this compound has been reported, highlighting its versatility in chemical synthesis (Eichler et al., 1976).
Application in Organic Electrophosphorescent Devices
In the field of organic electronics, 5,7-Bis(trifluoromethyl)[1,8]naphthyridin-2-ol derivatives have been used to create efficient electron-transporting/injecting materials. These materials are integral to the development of high-performance organic electrophosphorescent devices, such as organic light-emitting diodes (OLEDs). Their role in achieving low turn-on voltages and high efficiency in these devices is significant (Xiao et al., 2013).
Polymer Synthesis
This compound has been utilized in synthesizing novel fluorinated polyimides, which are important for applications requiring materials with low dielectric constants, high thermal stability, and good solubility in organic solvents. These properties make the polyimides suitable for use in electronics and other high-performance material applications (Chung et al., 2009).
properties
IUPAC Name |
5,7-bis(trifluoromethyl)-1H-1,8-naphthyridin-2-one |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H4F6N2O/c11-9(12,13)5-3-6(10(14,15)16)17-8-4(5)1-2-7(19)18-8/h1-3H,(H,17,18,19) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NLJMPLJFQHFXMB-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=O)NC2=C1C(=CC(=N2)C(F)(F)F)C(F)(F)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H4F6N2O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90420778 |
Source
|
Record name | 5,7-Bis(trifluoromethyl)-1,8-naphthyridin-2(1H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90420778 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
282.14 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
51420-73-6 |
Source
|
Record name | 5,7-Bis(trifluoromethyl)-1,8-naphthyridin-2(1H)-one | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=51420-73-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 5,7-Bis(trifluoromethyl)-1,8-naphthyridin-2(1H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90420778 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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